Cas no 320421-62-3 (3,4-DICHLORO-N-[3-CYANO-4-(METHYLSULFINYL)PHENYL]BENZENECARBOXAMIDE)

3,4-Dichloro-N-[3-cyano-4-(methylsulfinyl)phenyl]benzene carboxamide is a specialized organic compound featuring a dichlorinated benzene carboxamide core linked to a cyano-substituted phenyl ring with a methylsulfinyl group. Its structural complexity imparts unique reactivity, making it valuable in agrochemical and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of electron-withdrawing groups (chloro, cyano) and the sulfinyl moiety enhances its potential for selective interactions in target binding or catalysis. This compound is characterized by high purity and stability under controlled conditions, ensuring reliability in synthetic applications. Its precise functional group arrangement offers versatility for further derivatization in drug discovery or crop protection agent development.
3,4-DICHLORO-N-[3-CYANO-4-(METHYLSULFINYL)PHENYL]BENZENECARBOXAMIDE structure
320421-62-3 structure
Product Name:3,4-DICHLORO-N-[3-CYANO-4-(METHYLSULFINYL)PHENYL]BENZENECARBOXAMIDE
CAS No:320421-62-3
MF:C15H10Cl2N2O2S
MW:353.223100185394
CID:5224120
Update Time:2025-06-08

3,4-DICHLORO-N-[3-CYANO-4-(METHYLSULFINYL)PHENYL]BENZENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

    • 3,4-DICHLORO-N-[3-CYANO-4-(METHYLSULFINYL)PHENYL]BENZENECARBOXAMIDE
    • 3,4-dichloro-N-(3-cyano-4-methanesulfinylphenyl)benzamide
    • Benzamide, 3,4-dichloro-N-[3-cyano-4-(methylsulfinyl)phenyl]-
    • Inchi: 1S/C15H10Cl2N2O2S/c1-22(21)14-5-3-11(6-10(14)8-18)19-15(20)9-2-4-12(16)13(17)7-9/h2-7H,1H3,(H,19,20)
    • InChI Key: ACLKUAXMPVMBMM-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(S(C)=O)C(C#N)=C1)(=O)C1=CC=C(Cl)C(Cl)=C1

3,4-DICHLORO-N-[3-CYANO-4-(METHYLSULFINYL)PHENYL]BENZENECARBOXAMIDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1676476-1mg
3,4-Dichloro-N-(3-cyano-4-(methylsulfinyl)phenyl)benzamide
320421-62-3 98%
1mg
¥482.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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3,4-Dichloro-N-(3-cyano-4-(methylsulfinyl)phenyl)benzamide
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3,4-Dichloro-N-(3-cyano-4-(methylsulfinyl)phenyl)benzamide
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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3,4-Dichloro-N-(3-cyano-4-(methylsulfinyl)phenyl)benzamide
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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3,4-Dichloro-N-(3-cyano-4-(methylsulfinyl)phenyl)benzamide
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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3,4-Dichloro-N-(3-cyano-4-(methylsulfinyl)phenyl)benzamide
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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3,4-Dichloro-N-(3-cyano-4-(methylsulfinyl)phenyl)benzamide
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Additional information on 3,4-DICHLORO-N-[3-CYANO-4-(METHYLSULFINYL)PHENYL]BENZENECARBOXAMIDE

Comprehensive Overview of 3,4-DICHLORO-N-[3-CYANO-4-(METHYLSULFINYL)PHENYL]BENZENECARBOXAMIDE (CAS No. 320421-62-3)

3,4-DICHLORO-N-[3-CYANO-4-(METHYLSULFINYL)PHENYL]BENZENECARBOXAMIDE, with the CAS number 320421-62-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a dichlorophenyl moiety, a cyano group, and a methylsulfinyl substituent, which contribute to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its relevance in drug discovery and crop protection.

In recent years, the demand for sulfinyl-containing compounds like 3,4-DICHLORO-N-[3-CYANO-4-(METHYLSULFINYL)PHENYL]BENZENECARBOXAMIDE has surged, driven by their role in modulating biological activity. The methylsulfinyl group is particularly noteworthy for its ability to enhance solubility and bioavailability, making it a valuable structural feature in medicinal chemistry. Additionally, the presence of the cyano group offers opportunities for further chemical modifications, enabling the development of derivatives with tailored properties.

From an agrochemical perspective, 3,4-DICHLORO-N-[3-CYANO-4-(METHYLSULFINYL)PHENYL]BENZENECARBOXAMIDE has been explored for its potential as a plant growth regulator or pesticide intermediate. The dichlorophenyl segment is known to interact with specific biological targets in pests, while the sulfinyl and cyano groups may contribute to environmental stability and efficacy. These attributes align with the growing focus on sustainable agriculture and the need for eco-friendly crop protection solutions.

The synthesis of CAS 320421-62-3 typically involves multi-step organic reactions, including amide bond formation and sulfoxidation. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Given the complexity of this compound, researchers often seek detailed synthetic protocols and spectroscopic data, which are critical for reproducibility and further studies.

In the context of drug discovery, 3,4-DICHLORO-N-[3-CYANO-4-(METHYLSULFINYL)PHENYL]BENZENECARBOXAMIDE has been investigated for its potential interactions with enzyme targets and receptors. Its structural features suggest possible applications in anti-inflammatory or anticancer therapies, though extensive preclinical studies are required to validate these hypotheses. The compound's pharmacokinetic profile and toxicological properties are also areas of active research, particularly in light of the increasing emphasis on precision medicine.

As the scientific community continues to explore CAS 320421-62-3, questions frequently arise about its commercial availability, storage conditions, and handling precautions. Suppliers often provide this information in technical data sheets, which are essential for safe laboratory use. Furthermore, discussions on patent literature and regulatory status are common, as these factors influence the compound's accessibility and application scope.

In summary, 3,4-DICHLORO-N-[3-CYANO-4-(METHYLSULFINYL)PHENYL]BENZENECARBOXAMIDE represents a versatile and intriguing molecule with broad potential in both pharmaceutical and agrochemical fields. Its unique structural attributes, combined with the growing demand for functionalized aromatic compounds, position it as a subject of ongoing scientific and industrial interest. Future research will likely uncover new applications and optimize its synthesis, further solidifying its importance in modern chemistry.

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